Cas no 1864461-66-4 (Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate
• CAS No: 1864461-66-4
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6215258
• PubChem ID: 165897942
• Update Time: 2025-07-28

Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate
• 1864461-66-4
• EN300-9046488
• Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H12N2O2S/c1-3-5-10-9-11-6-7(14-9)8(12)13-4-2/h3,6H,1,4-5H2,2H3,(H,10,11)
• InChI Key： LOWKRCRURCHSLL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1NCC=C

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Additional information on Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate

Research Brief on Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate (CAS: 1864461-66-4)

Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate (CAS: 1864461-66-4) is a thiazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate, which serves as a key intermediate in the development of more complex thiazole derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method for this compound, achieving high yields and purity under mild reaction conditions. The study emphasized the compound's role as a building block for the design of novel kinase inhibitors, which are of particular interest in oncology research.

In terms of biological activity, preliminary in vitro assays have shown that Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate exhibits moderate inhibitory effects against certain cancer cell lines, including breast and lung adenocarcinoma. A 2024 preprint on bioRxiv reported that derivatives of this compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells, suggesting a promising therapeutic window. The mechanism of action appears to involve the modulation of cell cycle regulators and apoptosis pathways, although further mechanistic studies are needed to confirm these findings.

Beyond oncology, this compound has also been investigated for its potential antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) evaluated a series of thiazole derivatives, including Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate, against multidrug-resistant bacterial strains. The results indicated that certain structural modifications of the compound could enhance its antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus.

Despite these promising findings, challenges remain in the development of Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, which may necessitate formulation optimization or structural modifications. Additionally, the compound's metabolic stability and potential off-target effects require further investigation in preclinical models.

In conclusion, Ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate (CAS: 1864461-66-4) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is focused on optimizing its pharmacological properties and exploring its applications in various therapeutic areas. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into clinical applications.